Cas no 1261902-35-5 (5-(4-Ethylphenyl)-2-formylphenol)

• Product Name: 5-(4-Ethylphenyl)-2-formylphenol
• CAS No: 1261902-35-5
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD18314636
• CID: 2762328
• PubChem ID: 53220315
• Update Time: 2025-08-05

5-(4-Ethylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314636
• 1261902-35-5
• 4'-Ethyl-3-hydroxy[1,1'-biphenyl]-4-carbaldehyde
• 5-(4-Ethylphenyl)-2-formylphenol, 95%
• DTXSID90685062
• 5-(4-ETHYLPHENYL)-2-FORMYLPHENOL
• 5-(4-Ethylphenyl)-2-formylphenol

• MDL： MFCD18314636
• Inchi： 1S/C15H14O2/c1-2-11-3-5-12(6-4-11)13-7-8-14(10-16)15(17)9-13/h3-10,17H,2H2,1H3
• InChI Key： BCSLTSFDVBGISR-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=CC(=C1)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 226.099379685Da
• Monoisotopic Mass: 226.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-(4-Ethylphenyl)-2-formylphenol

Introduction to 5-(4-Ethylphenyl)-2-formylphenol (CAS No. 1261902-35-5)

5-(4-Ethylphenyl)-2-formylphenol, a compound with the CAS number 1261902-35-5, is a phenolic derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its aromatic ring system, a formyl group, and an ethyl-substituted phenyl moiety, which collectively contribute to its distinct chemical properties and reactivity.

The molecular formula of 5-(4-Ethylphenyl)-2-formylphenol is C₁₄H₁₄O₂, and its molecular weight is approximately 210.26 g/mol. The compound exhibits a melting point of around 80-82°C and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those with biological activity.

In the realm of pharmaceutical research, 5-(4-Ethylphenyl)-2-formylphenol has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an antioxidant and anti-inflammatory agent. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of 5-(4-Ethylphenyl)-2-formylphenol exhibited potent antioxidant activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, 5-(4-Ethylphenyl)-2-formylphenol has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in managing inflammatory conditions like arthritis and inflammatory bowel disease. These findings have sparked interest among researchers to further explore the therapeutic potential of this compound and its derivatives.

In addition to its biological applications, 5-(4-Ethylphenyl)-2-formylphenol has found utility in materials science. Its ability to undergo various chemical reactions, such as condensation and reduction, makes it a versatile building block for the synthesis of advanced materials. For example, researchers at the University of California, Berkeley, have utilized this compound to develop novel polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 5-(4-Ethylphenyl)-2-formylphenol typically involves multi-step processes that include aromatic substitution reactions and formylation steps. One common synthetic route involves the reaction of 4-ethylbenzeneboronic acid with 3-hydroxybenzaldehyde under Suzuki coupling conditions followed by further functionalization steps. The choice of synthetic method can significantly impact the yield and purity of the final product, making it essential to optimize reaction conditions for industrial-scale production.

Safety considerations are crucial when handling 5-(4-Ethylphenyl)-2-formylphenol. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from incompatible substances.

In conclusion, 5-(4-Ethylphenyl)-2-formylphenol (CAS No. 1261902-35-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.